Cas no 18381-45-8 (3-Cyanopropionaldehyde Diethyl Acetal)

• Product Name: 3-Cyanopropionaldehyde Diethyl Acetal
• CAS No: 18381-45-8
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• MDL: MFCD00001965
• CID: 234180
• PubChem ID: 87616
• Update Time: 2025-04-19

3-Cyanopropionaldehyde Diethyl Acetal Chemical and Physical Properties

Names and Identifiers

• Butanenitrile,4,4-diethoxy-
• 3-Cyano Propionaldehyde Diethyl Acetal
• 4,4-diethoxybutanenitrile
• Einecs 242-263-6
• Propionaldehyde, 3-cyano-, diethyl acetal
• 3-CYANOPROPIONALDEHYDE DIETHYL ACETAL
• 3-Cyanopropionaldehyde diethyl acetal 98%
• 3-CYANOPROPIONALDEHYDE DIETHYL ACETAL, 9 8%
• MFCD00001965
• BP-31124
• InChI=1/C8H15NO2/c1-3-10-8(11-4-2)6-5-7-9/h8H,3-6H2,1-2H
• BS-23107
• NS00026043
• AKOS015916420
• A812819
• Butanenitrile, 4,4-diethoxy-
• FT-0637683
• SY281003
• 3-Cyanopropionaldehyde diethyl acetal, 98%
• SCHEMBL562211
• 4,4-diethoxybutyronitrile
• 3-cyanopropanal diethyl acetal
• 18381-45-8
• J-011780
• 3-cyanopropanal diethylacetal
• 4,4-Diethoxybutanenitrile #
• EN300-211950
• DTXSID20171483
• 183851-45-8
• DB-044506
• G61893
• DB-315301
• 3-Cyano propionaldehyde diethylacetal
• 3-Cyanopropionaldehyde Diethyl Acetal

• MDL： MFCD00001965
• Inchi： 1S/C8H15NO2/c1-3-10-8(11-4-2)6-5-7-9/h8H,3-6H2,1-2H3
• InChI Key： DRZCPHGVEATLFR-UHFFFAOYSA-N
• SMILES： O(CC)C(CCC#N)OCC

Computed Properties

• Exact Mass: 157.11000
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.2Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: liquid
• Density: 0.937 g/mL at 25 °C(lit.)
• Boiling Point: 104-106 °C/10 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:195.8°F
  Degrees Celsius:91°C
  
• Refractive Index: n20/D 1.419(lit.)
• PSA: 42.25000
• LogP: 1.68928
• Solubility: Not determined

3-Cyanopropionaldehyde Diethyl Acetal Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302 + H312 + H332
• Warning Statement： P280
• WGK Germany：3
• Hazard Category Code： 20/21/22
• Safety Instruction： S36
• Hazardous Material Identification：
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals